Cadmium bromide
Overview
Description
Cadmium bromide is a bromide of cadmium used in photography, engraving and lithography. Cadmium is a transition metal and chemical element with the symbol Cd and atomic number 48. It is found naturally in the earth's crust, though rarely on it's own. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L6, L453)
properties
Molecular Formula |
Br2Cd |
|---|---|
Molecular Weight |
272.22 g/mol |
IUPAC Name |
cadmium(2+);dibromide |
InChI |
InChI=1S/2BrH.Cd/h2*1H;/q;;+2/p-2 |
InChI Key |
KPWJBEFBFLRCLH-UHFFFAOYSA-L |
SMILES |
[Br-].[Br-].[Cd+2] |
Canonical SMILES |
[Br-].[Br-].[Cd+2] |
Origin of Product |
United States |
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